Cas no 896320-30-2 (ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate)

• Product Name: ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate
• CAS No: 896320-30-2
• MF: C₂₂H₂₅N₅O₄
• MW: 423.465004682541
• CID: 6503562
• Update Time: 2025-07-01

ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate
• ethyl 3-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate

• Inchi： 1S/C22H25N5O4/c1-6-31-17(28)11-12-25-20(29)18-19(24(5)22(25)30)23-21-26(14(3)15(4)27(18)21)16-9-7-13(2)8-10-16/h7-10H,6,11-12H2,1-5H3
• InChI Key： VAANYZGETPOLLB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C(C([H])([H])[H])=C([H])C=4[H])C(C([H])([H])[H])=C(C([H])([H])[H])N32)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O

Additional information on ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate

Introduction to Ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate (CAS No. 896320-30-2)

Ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate, identified by its CAS number 896320-30-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure and potential biological activities. The presence of multiple functional groups, including esters and aromatic rings, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound features a core imidazopyrimidine scaffold, which is a well-known motif in many bioactive molecules. The substitution pattern around this core includes methyl groups at positions 1, 6, and 7, as well as a 4-methylphenyl group at position 8. These structural elements contribute to the compound's unique physicochemical properties and may influence its interactions with biological targets. The ester functionality at the 3-position provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. The imidazopyrimidine class of compounds has shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. Ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate is no exception and has been the subject of several preliminary studies aimed at elucidating its biological profile.

One of the key areas of research involving this compound has been its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumor growth and metastasis. By targeting these enzymes with small molecule inhibitors like Ethyl 3-1,6,7-trimethyl-8-(4-methylphenyl)-2,4-dioxo-1H,2H,3H, 4H, 8H-imidazo1, 2-gpurin -3 -ylpropanoate, researchers aim to develop new therapeutic strategies that can effectively modulate these pathways.

Recent studies have demonstrated that derivatives of imidazopyrimidine can exhibit potent inhibitory effects on various kinases. For instance，a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several imidazopyrimidine-based compounds for their kinase inhibitory activity. Among these，Ethyl 3 -1, 6, 7-trimethyl -8-(4-methylphenyl) -2, 4-dioxo -1H, 2H, 3H, 4H, 8H-imidazo 1, 2-gpurin -3 -ylpropanoate was found to show significant activity against specific kinases involved in cancer cell proliferation. This finding highlights the compound's potential as a lead molecule for further optimization into a novel anticancer drug.

The synthesis of Ethyl 3 -1, 6, 7-trimethyl -8-(4-methylphenyl) -2, 4-dioxo -1H, 2H, 3H, 4H, 8H-imidazo 1, 2-gpurin -3 -ylpropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the imidazopyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the methyl groups，the phenyl ring，and the ester moiety at the designated positions. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and purify the final product.

The pharmacokinetic properties of Ethyl 3 -1, 6, 7-trimethyl -8-(4-methylphenyl) -2, 4-dioxo -1H, 2H, 3H, 4H, 8H-imidazo 1, 2-gpurin -3 -ylpropanoate are also crucial factors to consider in its development as a potential drug candidate. Studies have begun to explore its solubility，metabolism，and excretion profiles using both in vitro and in vivo models. These studies aim to understand how the compound behaves within biological systems and identify any potential liabilities that may need to be addressed before clinical trials can commence.

In conclusion，Ethyl 3 -1， trimet-h-